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Compound of Interest

Compound Name: 1,5-Cyclooctadiene
CAS No.: 17612-50-9
Cat. No.: B101350
Get Quote
. J

Executive Safety Summary

Immediate Action Required: 1,5-Cyclooctadiene (COD) is a flammable, lipophilic cyclic diene
with a potent, pervasive odor and significant sensitization potential.[1] It is a Class B Peroxide
Former, meaning it can form explosive peroxides upon concentration (e.g., distillation).

e Primary Hazard: Sensitization (Skin/Respiratory) and Flammability (Flash Point: 38°C).

o Critical PPE: Nitrile gloves (double-gloved recommended due to permeation rates), chemical
splash goggles, and flame-resistant lab coat.

* Engineering Control:Mandatory fume hood use. The odor threshold is extremely low;
handling outside a hood will contaminate the facility.

Part 1: The Hazard Architecture (The "Why")

As a researcher, understanding the mechanism of the hazard allows for better risk assessment
than rote memorization. COD presents a triad of chemical risks:
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 Lipophilicity & Permeation: As a cyclic hydrocarbon (

), COD is highly lipophilic. It rapidly defats skin and penetrates dermal layers, carrying the
potential to trigger Type IV hypersensitivity (allergic contact dermatitis). Standard latex
gloves degrade rapidly upon contact.

» Autoxidation (Peroxide Formation): The allylic hydrogens in the 1,5-diene structure are
susceptible to radical abstraction by atmospheric oxygen. This forms hydroperoxides, which
can concentrate during evaporation or distillation, leading to explosion hazards.[2]

» Olfactory Fatigue: The "stench" of COD is distinct. However, olfactory fatigue sets in quickly.
Do not rely on your nose to determine exposure limits.

Part 2: PPE Selection Matrix

This matrix synthesizes breakthrough data to provide a self-validating selection logic.
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PPE Category

Recommendation

Technical Justification

Hand Protection

Primary: Nitrile (= 0.11
mm)Secondary (Spill): PVA or
Viton

Nitrile: Good splash protection.
Note: Hydrocarbons swell
natural rubber; do not use
Latex.PVA/Viton: Required for
immersion or spill cleanup due
to >480 min breakthrough

time.

Eye Protection

Chemical Splash Goggles

Safety glasses are insufficient.
COD vapors are irritating to the
lacrimal glands. Goggles
prevent vapor contact with the

eye surface.

Body Protection

Flame-Resistant (FR) Lab
Coat

Flash point is 38°C (near
ambient in hot labs). Synthetic
fibers (polyester) can melt into
skin during a flash fire; FR

cotton is required.

Respiratory

Fume Hood
(Primary)Respirator

(Emergency only)

Hood: Sash at proper height.
100 ft/min face
velocity.Respirator: Full-face w/
Organic Vapor (OV) cartridge if
hood containment is breached.

Part 3: Operational Workflows
The Odor-Minimized Transfer Protocol

Objective: Transfer COD without contaminating the lab atmosphere.

Pre-Requisites:

e Dry, nitrogen-flushed glassware.

o Two waste containers: "Liquid Waste" and "Solid Odor Waste" (Ziploc bag inside a jar).
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Step-by-Step:

» Equilibration: Bring the COD bottle to room temperature inside the fume hood. Opening a
cold bottle condenses moisture, accelerating peroxide formation.

e The Double-Barrier Method:
o Do not pour COD.[3] Use a glass syringe with a long needle or a cannula transfer.

o Technique: Insert needle, withdraw liquid, and wipe the needle tip with a Kimwipe soaked
in acetone before removing it from the source bottle. This prevents a drop from falling onto
the bench.

e Immediate Quenching:
o Place the contaminated Kimwipe immediately into the "Solid Odor Waste" jar and seal it.

o Rinse the syringe/cannula with acetone immediately into the liquid waste container.

Peroxide Management Workflow

Objective: Prevent explosion during storage or concentration.

>100 ppm
DO NOT TOUCH
Contact EHS

Distillation Required? Post-Distillation | [CHERIIIEIES
2

10 - 100 ppm
Treat with Alumina.

Click to download full resolution via product page

Caption: Logic flow for assessing and managing peroxide risks in 1,5-Cyclooctadiene prior to
use or distillation.
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Part 4: Waste Disposal & Odor Control

COD waste handling requires segregation to prevent cross-reactions and odor complaints.

The "Double-Containment" Disposal Plan

e Segregation: Never mix COD waste with oxidizers (Nitric acid, Peroxides) or strong acids.
The reaction is exothermic and can be violent.

e Odor Sealing:

o Liquids: Use a waste container with a gasket-seal lid. Do not leave funnels in the waste
bottle.

o Solids (Gloves/Wipes): Do not throw contaminated gloves in the open trash. Seal them in
a Ziploc bag, then place that bag into the solid waste drum.

o Cleaning Glassware:
o Rinse glassware with Acetone inside the hood.

o Soak in a base bath (KOH/Isopropanol) if necessary, but only after the bulk COD is
removed.

Part 5: Emergency Response
Spill Response (Small Scale <500 mL)

o Alert: Announce the spill immediately.

o PPE Upgrade: Don Viton or Silver Shield gloves if available; otherwise, double-layer Nitrile

and change immediately if splashed.

o Absorb: Use vermiculite or activated carbon pads. Avoid paper towels as they increase the

surface area for evaporation (and smell).

o Clean: Wipe surface with acetone, then soapy water.
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o Ventilate: Keep the fume hood sash up (but face shielded) to maximize airflow until the odor
dissipates.

Exposure First Aid[4][5][6]

o Skin: Wash with soap and water for 15 minutes. Do not use organic solvents
(ethanol/acetone) to wash skin; this drives the lipophilic COD deeper into the dermis.

o Eyes: Rinse for 15 minutes.[4][5] Seek medical attention immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-guide-1-5-cyclooctadiene-cod]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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